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Compound of Interest

Compound Name: ZK824190 hydrochloride

Cat. No.: B15576425 Get Quote

Technical Support Center: ZK824190
Hydrochloride
Welcome to the technical support center for ZK824190 hydrochloride. This resource is

designed to assist researchers, scientists, and drug development professionals in

understanding and preventing the degradation of ZK824190 hydrochloride during their

experiments.

Frequently Asked Questions (FAQs)
Q1: What is ZK824190 hydrochloride and what are its recommended storage conditions?

A1: ZK824190 hydrochloride is a selective, orally active urokinase-type plasminogen activator

(uPA) inhibitor.[1][2][3] Its chemical formula is C22H21ClF2N2O4 and its CAS number is

2629177-12-2.[1][4][5] For long-term storage, it is recommended to keep the solid compound at

-20°C.[1] Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1

month, and should be protected from light.[3]

Q2: What are the likely causes of ZK824190 hydrochloride degradation?

A2: While specific degradation studies on ZK824190 hydrochloride are not readily available in

the public domain, based on its chemical structure, the primary degradation pathways are likely
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to be hydrolysis and oxidation. The molecule contains functional groups, such as an ester and

a benzylic amine, which are susceptible to these degradation mechanisms.[6][7][8]

Q3: How can I detect degradation of my ZK824190 hydrochloride sample?

A3: Degradation can be detected by using analytical techniques such as High-Performance

Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). These

methods can separate the parent compound from its degradation products, allowing for their

identification and quantification. A decrease in the peak area of the parent compound and the

appearance of new peaks are indicative of degradation.

Q4: Are there any known incompatible materials or conditions to avoid?

A4: Avoid strong oxidizing agents, and extreme pH conditions (both acidic and alkaline) as they

can accelerate hydrolysis and other degradation reactions.[7][9] Exposure to high temperatures

and excessive light should also be minimized.[7] The Safety Data Sheet (SDS) advises

avoiding the formation of dust and aerosols and storing the compound in a dry, cool, and well-

ventilated place away from incompatible materials.[4]

Troubleshooting Guide
This guide provides solutions to common problems encountered during the handling and use of

ZK824190 hydrochloride.
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Problem Possible Cause Recommended Solution

Loss of compound activity or

inconsistent experimental

results.

Degradation of the compound

due to improper storage or

handling.

- Verify that the compound has

been stored at the

recommended temperature

and protected from light.[1][3] -

Prepare fresh stock solutions. -

Perform a purity check of the

compound using HPLC or LC-

MS.

Appearance of unknown peaks

in chromatogram.

Formation of degradation

products.

- Based on the chemical

structure, potential degradation

products could arise from

hydrolysis of the ester group or

oxidation of the benzylic

amine. - To confirm, you can

perform forced degradation

studies under controlled acidic,

basic, and oxidative conditions

to generate and identify the

degradation products.

Precipitation of the compound

in aqueous solution.

Poor solubility or salt

disproportionation. The

hydrochloride salt may convert

to the less soluble free base.

[10][11]

- Ensure the pH of the solution

is maintained in a range where

the hydrochloride salt is stable

and soluble. For many

hydrochloride salts, a slightly

acidic pH is preferable. -

Consider the use of co-

solvents or other formulation

strategies to improve solubility

if compatible with your

experimental setup.[3]

Discoloration of the solid

compound or solutions.

Potential oxidative degradation

or other chemical reactions.

- Discard the discolored

material. - Ensure the

compound is stored under an

inert atmosphere (e.g., argon
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or nitrogen) if it is highly

sensitive to oxidation. - Always

use high-purity solvents for

preparing solutions.

Experimental Protocols
Protocol 1: Stability Assessment of ZK824190
Hydrochloride in Solution
This protocol outlines a general procedure for assessing the stability of ZK824190
hydrochloride in a specific buffer or solvent system.

Methodology:

Solution Preparation: Prepare a stock solution of ZK824190 hydrochloride in a suitable

solvent (e.g., DMSO) at a known concentration. Subsequently, dilute the stock solution to the

desired final concentration in the experimental buffer (e.g., PBS, pH 7.4).

Incubation: Aliquot the final solution into several vials and incubate them under the desired

experimental conditions (e.g., 37°C).

Time Points: At designated time points (e.g., 0, 2, 4, 8, 24 hours), remove a vial and

immediately analyze its content.

Analysis: Analyze the samples by a validated stability-indicating HPLC method. The method

should be able to separate the parent ZK824190 peak from any potential degradation

products.

Data Evaluation: Calculate the percentage of ZK824190 hydrochloride remaining at each

time point relative to the initial concentration at time 0.

Data Presentation:

The results can be summarized in a table as follows:
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Time (hours)
Concentration of
ZK824190 (µg/mL)

% Remaining

0 10.0 100

2 9.8 98

4 9.5 95

8 9.1 91

24 7.8 78

Protocol 2: Forced Degradation Study
Forced degradation studies are essential for identifying potential degradation products and

establishing the stability-indicating nature of analytical methods.[12][13]

Methodology:

Stress Conditions: Expose solutions of ZK824190 hydrochloride to the following stress

conditions:

Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

Oxidative Degradation: 3% H2O2 at room temperature for 24 hours.

Thermal Degradation: Store the solid compound at 80°C for 48 hours.

Photolytic Degradation: Expose a solution to UV light (e.g., 254 nm) for 24 hours.

Sample Preparation: After exposure, neutralize the acidic and basic samples. Dilute all

samples to an appropriate concentration for analysis.

Analysis: Analyze the stressed samples using an LC-MS/MS method to separate and identify

the degradation products.
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Data Evaluation: Compare the chromatograms of the stressed samples with that of an

unstressed control sample to identify the degradation peaks.

Data Presentation:

A summary of the forced degradation results can be presented in a table:

Stress Condition
Number of
Degradation
Products

Major Degradation
Product (m/z)

% Degradation

0.1 M HCl 2 423.15 15

0.1 M NaOH 3 423.15, 395.12 25

3% H2O2 1 466.14 (M+16) 10

Thermal (80°C) 0 - <1

Photolytic (UV 254nm) 1 449.16 5

Visualizations
Potential Degradation Pathways
The following diagram illustrates the potential degradation pathways of ZK824190
hydrochloride based on its chemical structure.
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Caption: Potential degradation pathways of ZK824190 hydrochloride.

Experimental Workflow for Stability Assessment
The diagram below outlines the general workflow for conducting a stability study of ZK824190
hydrochloride.
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Stability Assessment Workflow
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Caption: General workflow for a stability assessment study.
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Troubleshooting Logic for Inconsistent Results
This diagram provides a logical flow for troubleshooting inconsistent experimental results that

may be related to compound degradation.
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Caption: A logical guide for troubleshooting inconsistent results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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